Cas no 1524-87-4 (Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-fluoro-11,17-dihydroxy-2-methyl-, (2a,11b)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-fluoro-11,17-dihydroxy-2-methyl-, (2a,11b)- (9CI)
• CAS No: 1524-87-4
• MF: C₂₄H₃₃FO₆
• MW: 436.51363158226
• CID: 144647
• PubChem ID: 224247
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-fluoro-11,17-dihydroxy-2-methyl-, (2a,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-(acetyloxy)-9-fluoro-11,17-dihydroxy-2-methyl-, (2a,11b)- (9CI)
• Pregn-4-ene-3,20-dione, 9-fluoro-11.β.,17,21-trihydroxy-2.α.-methyl-, 21-acetate
• 9-Fluoro-2.alpha.-methylcortisol 21-acetate
• 9-Fluoro-2alpha-methylcortisol 21-acetate
• Corticosterone, 9-fluoro-17-hydroxy-2.alpha.-methyl-, 21-acetate
• Cortisol, 9-fluoro-2.alpha.-methyl-, 21-acetate
• Pregn-4-ene-3, 21-(acetyloxy)-9-fluoro-11,17-dihydroxy-2-methyl-, (2.alpha.,11.beta.)-
• T2Z8VPS86S
• 9-FLUORO-17-HYDROXY-2.ALPHA.-METHYLCORTICOSTERONE 21-ACETATE
• 1524-87-4
• Pregn-4-ene-3, 9-fluoro-11.beta.,17,21-trihydroxy-2.alpha.-methyl-,21-acetate
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-9-fluoro-11,17-dihydroxy-2-methyl-, (2.alpha.,11.beta.)-
• NSC 12601
• NSC12601
• 9-FLUORO-11.BETA.,17,21-TRIHYDROXY-2.ALPHA.-METHYLPREGN-4-ENE-3,20-DIONE 21-ACETATE
• 9-fluoro-11beta,17-dihydroxy-2alpha-methyl-3,20-dioxopregn-4-en-21-yl acetate
• 9.alpha.-Fluoro-2.alpha.-methylhydrocortisone,21-acetate
• CHEBI:79771
• UNII-T2Z8VPS86S
• Pregn-4-ene-3,20-dione, 9-fluoro-11.beta.,17,21-trihydroxy-2.alpha.-methyl-, 21-acetate
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-9-fluoro-11,17-dihydroxy-2-methyl-, (2alpha,11beta)-
• U-6048, (2.ALPHA.-METHYL)-
• 9-Fluoro-11beta,17,21-trihydroxy-2alpha-methylpregn-4-ene-3,20-dione 21-acetate
• DTXSID501129224
• 9-Fluoro-17-hydroxy-2alpha-methylcorticosterone 21-acetate
• 9.ALPHA.-FLUORO-2.ALPHA.-METHYLHYDROCORTISONE, 21-ACETATE
• NSC-12601
• Q27148905
• Pregn-4-ene-3, 9-fluoro-11.beta.,17,21-trihydroxy-2.alpha.-methyl-, 21-acetate
• [2-[(2R,8S,9R,10S,11S,13S,14S,17R)-9-fluoro-11,17-dihydroxy-2,10,13-trimethyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate

• Inchi： 1S/C24H33FO6/c1-13-10-21(3)15(9-18(13)27)5-6-17-16-7-8-23(30,20(29)12-31-14(2)26)22(16,4)11-19(28)24(17,21)25/h9,13,16-17,19,28,30H,5-8,10-12H2,1-4H3/t13-,16+,17+,19+,21+,22+,23+,24+/m1/s1
• InChI Key： OGDQCSZNJSAJKD-IJUIUGIXSA-N
• SMILES： F[C@]12[C@H](C[C@]3(C)[C@@](C(COC(C)=O)=O)(CC[C@H]3[C@@H]1CCC1=CC([C@H](C)C[C@]21C)=O)O)O

Computed Properties

• Exact Mass: 436.22600
• Monoisotopic Mass: 436.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 578.3°C at 760 mmHg
• Flash Point: 303.5°C
• Refractive Index: 1.558
• PSA: 100.90000
• LogP: 2.69050